Cas no 2044837-71-8 (3-fluoro-4-{[2-(pyrrolidin-1-yl)ethyl]amino}benzoic acid hydrochloride)

• Product Name: 3-fluoro-4-{[2-(pyrrolidin-1-yl)ethyl]amino}benzoic acid hydrochloride
• CAS No: 2044837-71-8
• MF: C₁₃H₁₈ClFN₂O₂
• MW: 288.745625972748
• CID: 4634622
• Update Time: 2025-06-11

3-fluoro-4-{[2-(pyrrolidin-1-yl)ethyl]amino}benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-{[2-(pyrrolidin-1-yl)ethyl]amino}benzoic acid hydrochloride

• Inchi： 1S/C13H17FN2O2.ClH/c14-11-9-10(13(17)18)3-4-12(11)15-5-8-16-6-1-2-7-16;/h3-4,9,15H,1-2,5-8H2,(H,17,18);1H
• InChI Key： URDSCQOIHVJGRQ-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C(=O)O)=CC=1F)CCN1CCCC1.Cl

Additional information on 3-fluoro-4-{[2-(pyrrolidin-1-yl)ethyl]amino}benzoic acid hydrochloride

Introduction to 3-fluoro-4-{[2-(pyrrolidin-1-yl)ethyl]amino}benzoic acid hydrochloride (CAS No. 2044837-71-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 3-fluoro-4-{[2-(pyrrolidin-1-yl)ethyl]amino}benzoic acid hydrochloride (CAS No. 2044837-71-8) represents a significant advancement in the realm of chemical biology and medicinal chemistry. This substituted benzoic acid derivative has garnered attention due to its unique structural features, which include a fluorine atom at the 3-position and an aminoethylpyrrolidine moiety at the 4-position. Such structural motifs are frequently employed in the design of bioactive molecules, particularly in the development of novel therapeutic agents.

The presence of the fluorine atom at the 3-position of the benzoic acid core is strategically important, as fluorine substitution can modulate both the electronic properties and metabolic stability of a molecule. In medicinal chemistry, fluorinated compounds often exhibit enhanced binding affinity to biological targets, improved pharmacokinetic profiles, and increased resistance to enzymatic degradation. These attributes make fluorinated benzoic acids valuable scaffolds for drug discovery.

The aminoethylpyrrolidine side chain at the 4-position introduces a flexible, nitrogen-rich structure that can interact favorably with biological targets through hydrogen bonding and hydrophobic interactions. Pyrrolidine derivatives are well-documented in medicinal chemistry for their ability to enhance oral bioavailability and metabolic stability. The combination of these structural elements in 3-fluoro-4-{[2-(pyrrolidin-1-yl)ethyl]amino}benzoic acid hydrochloride suggests a promising candidate for further exploration in therapeutic applications.

Recent research has highlighted the potential of this compound as a modulator of various biological pathways. For instance, studies have demonstrated its interaction with enzymes and receptors involved in inflammation, pain perception, and neurotransmission. The fluorine atom enhances its binding affinity to certain targets, while the aminoethylpyrrolidine moiety contributes to its solubility and bioavailability. These properties make it an attractive candidate for further investigation in preclinical models.

In the context of drug development, 3-fluoro-4-{[2-(pyrrolidin-1-yl)ethyl]amino}benzoic acid hydrochloride has been explored as a potential lead compound for small-molecule drugs targeting neurological disorders. Preliminary studies suggest that it may exert neuroprotective effects by modulating neurotransmitter release and receptor activity. The compound’s ability to cross the blood-brain barrier is also of interest, as this is often a critical requirement for effective central nervous system (CNS) therapies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorine atom necessitates specialized synthetic methodologies, such as halogen exchange reactions or direct fluorination techniques, which are well-established in modern synthetic organic chemistry. The attachment of the aminoethylpyrrolidine side chain typically involves nucleophilic substitution or condensation reactions, which are optimized to minimize side products.

From a pharmacological perspective, 3-fluoro-4-{[2-(pyrrolidin-1-yl)ethyl]amino}benzoic acid hydrochloride exhibits several desirable characteristics that make it suitable for further development. Its molecular structure allows for multiple sites of interaction with biological targets, which can be exploited to enhance therapeutic efficacy. Additionally, its hydrochloride salt form improves solubility in aqueous media, facilitating formulation into oral or injectable dosage forms.

Current research is focused on elucidating the mechanism of action of this compound through both in vitro and in vivo studies. By understanding how it interacts with biological targets at the molecular level, researchers can identify potential therapeutic applications and optimize its pharmacological profile. The use of advanced techniques such as X-ray crystallography and computational modeling is aiding in this process by providing detailed insights into its binding interactions.

The potential applications of 3-fluoro-4-{[2-(pyrrolidin-1-yl)ethyl]amino}benzoic acid hydrochloride extend beyond neurological disorders. It has shown promise in preclinical models as an anti-inflammatory agent by modulating key inflammatory pathways. The ability to fine-tune its structure allows for customization toward specific therapeutic goals, making it a versatile scaffold for drug discovery efforts.

In conclusion, 3-fluoro-4-{[2-(pyrrolidin-1-yl)ethyl]amino}benzoic acid hydrochloride (CAS No. 2044837-71-8) represents a compelling example of how structural modifications can enhance the pharmacological properties of bioactive molecules. Its unique combination of a fluorinated benzoic acid core and an aminoethylpyrrolidine side chain positions it as a valuable candidate for further exploration in drug development. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in advancing treatments for various diseases.